Cas no 20372-63-8 (4,5-Difluoro-2-nitrobenzoic acid)

• Product Name: 4,5-Difluoro-2-nitrobenzoic acid
• CAS No: 20372-63-8
• MF: C₇H₃F₂NO₄
• MW: 203.099828958511
• MDL: MFCD00799521
• CID: 51540
• PubChem ID: 24870545
• Update Time: 2025-07-29

4,5-Difluoro-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4,5-Difluoro-2-nitrobenzoic acid
• 2-NITRO-4,5-DIFLUOROBENZOIC ACID
• 3,4-difluoro-6-nitrobenzoic acid
• 4,5-DIFLUORO-2-NITROBENZENECARBOXYLIC ACID
• 4,5-Difluoro-2-nitrobenzoicacid
• 4,5-difluoro-2-nitro-benzoic Acid
• Benzoic acid, 4,5-difluoro-2-nitro-
• 4,5-Two Fluoro -2-Nitrobenzoic Acid
• PubChem4947
• KSC201O7N
• Jsp004164
• HGGRAOYTQNFGGN-UHFFFAOYSA-N
• TD1104
• CS-W002689
• SY002365
• D3555
• DTXSID80400963
• AC-1825
• SCHEMBL405684
• AS-15872
• FT-0601393
• Z905162660
• AM20060415
• 20372-63-8
• J-013252
• MFCD00799521
• AKOS005254950
• 4,5-Difluoro-2-nitrobenzoic acid, 99%
• J-514088
• EN300-59280
• DTXCID10351818
• DB-006586

• MDL： MFCD00799521
• Inchi： 1S/C7H3F2NO4/c8-4-1-3(7(11)12)6(10(13)14)2-5(4)9/h1-2H,(H,11,12)
• InChI Key： HGGRAOYTQNFGGN-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=C(C(=O)O)C=1)[N+](=O)[O-])F

Computed Properties

• Exact Mass: 203.00300
• Monoisotopic Mass: 203.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 83.1
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: White powder2. density (g/ml, 25/4 ℃)
• Density: 1.7±0.1 g/cm3
• Melting Point: 163.0 to 167.0 deg-C
• Boiling Point: 349.7℃ at 760 mmHg
• Flash Point: 165.3℃
• Refractive Index: 1.563
• PSA: 83.12000
• LogP: 2.09440
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4,5-Difluoro-2-nitrobenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Safety Term：S26
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters